(Z)-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H24N2O2S/c1-18-13-14-21-22(17-18)30-25(27(21)15-16-29-2)26-24(28)23(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-14,17,23H,15-16H2,1-2H3
• InChI Key: FPQRYYMIDSOFRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)S2)CCOC
• Molecular Formula: C25H24N2O2S
• Molecular Weight: 416.5 g/mol
• CAS No.: 864975-01-9

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known for their wide range of biological activities, including antibacterial and anticancer properties.

Molecular Structure Analysis

The compound contains a benzo[d]thiazole moiety, which is a fused ring system consisting of a benzene ring and a thiazole ring. It also contains a diphenylacetamide group, which consists of two phenyl rings attached to an acetamide group.

Chemical Reactions Analysis

Benzo[d]thiazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and cycloaddition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the benzo[d]thiazole moiety can contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of benzo[d]thiazole derivatives can vary depending on their specific structure and the target they interact with. Some benzo[d]thiazole derivatives have been found to inhibit certain enzymes, which can lead to their anticancer and antibacterial effects.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some benzo[d]thiazole derivatives can be toxic, so appropriate safety measures should be taken when handling them.

Future Directions

Benzo[d]thiazole derivatives are a promising class of compounds for the development of new drugs due to their wide range of biological activities. Future research could focus on synthesizing new benzo[d]thiazole derivatives and studying their biological activities.